Cas no 135127-49-0 (1,4-Naphthalenedione, 2-chloro-3-(4-thiomorpholinyl)-)

• Product name: 1,4-Naphthalenedione, 2-chloro-3-(4-thiomorpholinyl)-
• CAS No: 135127-49-0
• MF: C₁₄H₁₂ClNO₂S
• MW: 293.768581390381
• CID: 3712458
• PubChem ID: 85614230

1,4-Naphthalenedione, 2-chloro-3-(4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-chloro-3-(4-thiomorpholinyl)-
• DTXSID401223508
• 135127-49-0
• 2-Chloro-3-(4-thiomorpholinyl)-1,4-naphthalenedione

• Inchi： InChI=1S/C14H12ClNO2S/c15-11-12(16-5-7-19-8-6-16)14(18)10-4-2-1-3-9(10)13(11)17/h1-4H,5-8H2
• InChI Key： POFSGXLDCFVZNX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 293.0277275Da
• Monoisotopic Mass: 293.0277275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų
• XLogP3: 3